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Compound of Interest

Methyl 2,2,2-trifluoroethyl!
Compound Name:
carbonate

cat. No.: B1591677

An In-Depth Technical Guide to the Safe Handling of Methyl 2,2,2-trifluoroethyl Carbonate

For researchers, scientists, and drug development professionals, the introduction of novel
reagents is a constant in the pursuit of innovation. Methyl 2,2,2-trifluoroethyl carbonate
(MTFC), a fluorinated organic compound, is gaining traction in various applications, including
as a component in advanced battery electrolytes and as a versatile chemical intermediate.[1][2]
[3] Its unique properties, however, necessitate a thorough understanding of its hazard profile
and the implementation of rigorous safety protocols. This guide provides a comprehensive
overview of the safety data for MTFC, offering practical, field-proven insights to ensure its safe
handling and use in a laboratory setting.

Hazard Identification and Classification

Methyl 2,2,2-trifluoroethyl carbonate is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5] A clear
understanding of these hazards is the foundation of safe laboratory practice.

GHS Classification:
o Flammable Liquids: Category 3[4][5][6]

o Skin Corrosion/Irritation: Category 2[4][5]
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e Serious Eye Damage/Eye Irritation: Category 2A[5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[4]
[5]

The primary hazards associated with MTFC are its flammability and its irritant effects on the
skin, eyes, and respiratory system.[4][5][7] The signal word for this chemical is "Warning".[4][5]

Hazard Statements (H-statements):

H226: Flammable liquid and vapor.[4][5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5][6]
Precautionary Statements (P-statements):

A comprehensive list of precautionary statements dictates the necessary measures to mitigate
the risks associated with MTFC. These are grouped into four categories: Prevention,
Response, Storage, and Disposal.
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Category P-statement Description

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.[4]
Keep container tightly closed.
P233 P S
[4]
Ground and bond container
P240 o _
and receiving equipment.[4]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[4]
p242 Use non-sparking tools.[4]
Take action to prevent static
pP243 _
discharges.[4]
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.[4]
Wash hands thoroughly after
P264 _
handling.[4]
Use only outdoors or in a well-
pP271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4][8]
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303 + P361 + P353 ] ] o
clothing. Rinse skin with water
or shower.[4]
P304 + P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[4]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Call a POISON
P312 CENTER/doctor if you feel

unwell.[4]

If skin irritation occurs: Get

P332 + P313 ) ) )
medical advice/attention.[4]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[4]
In case of fire: Use appropriate
P370 + P378 ) o
media to extinguish.[4]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[4][9]
Store in a well-ventilated
P403 + P235
place. Keep cool.[4]
P405 Store locked up.[4]
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.[4]

GHS Pictograms:

Caption: GHS pictograms for Methyl 2,2,2-trifluoroethyl carbonate.

Physical and Chemical Properties
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Understanding the physical and chemical properties of MTFC is crucial for its safe handling and
for anticipating its behavior under various experimental conditions.

Property Value

Chemical Formula C4H5F303[4][10]

Molecular Weight 158.08 g/mol [6][7]

Appearance Colorless to light yellow clear liquid[11]
Density 1.33 g/cm3 (at 20°C)[4]

Flash Point 38°C (100.4°F)[6]

Boiling Point 74.2°C at 760 mmHg][3]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimizing exposure and
preventing accidents.

Engineering Controls

The primary line of defense against exposure to MTFC is the use of appropriate engineering
controls.

o Ventilation: Always handle MTFC in a well-ventilated area.[4] A certified chemical fume hood
is essential to capture and exhaust vapors, preventing inhalation.

o Explosion-Proof Equipment: Due to its flammability, all electrical equipment, including stirring
plates, vacuum pumps, and lighting, must be explosion-proof.[4]

e Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an
ignition source, ensure that all containers and receiving equipment are properly grounded
and bonded.[4]

Personal Protective Equipment (PPE)
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The appropriate selection and use of PPE provide a critical barrier against direct contact with

MTFC.

Personal Protective Equipment (PPE) for MTFC Handling

Glame-resistant Lab CoaD

Impervious Gloves
(e.g., Nitrile, Neoprene)

(Chemical Safety Goggles)

Face Shield
(when splash hazard exists)

Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Recommended PPE for handling MTFC.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[12] A face shield
should be worn in situations where there is a risk of splashing.[8]

» Skin Protection: Wear a flame-resistant lab coat and impervious gloves, such as nitrile or

neoprene.[4][8] Always inspect gloves for signs of degradation or puncture before use.
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o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during emergency situations, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an appropriate cartridge for organic vapors.[12]

Storage

Proper storage of MTFC is crucial to maintain its stability and prevent hazardous situations.
o Container: Keep the container tightly closed in an upright position to prevent leakage.[4][9]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.[4][10] The storage area should be designated for flammable liquids.

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.
[13]

Emergency Procedures

In the event of an emergency, a swift and informed response is critical.

First-Aid Measures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[4] If the person feels unwell, call a poison control center or doctor.[4]

o Skin Contact: If on skin, immediately take off all contaminated clothing.[4] Rinse the skin with
plenty of water or shower.[4] If skin irritation occurs, seek medical advice.[4]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact
lenses if present and easy to do so.[4] Continue rinsing and seek immediate medical
attention if irritation persists.[4][5]

 Ingestion: If swallowed, rinse the mouth with water.[4] Do not induce vomiting.[8] Call a
poison control center or doctor immediately.[5][8]

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC243410250&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.biosynth.com/Files/MSDS/GG/A7/MSDS_GGA78395_4000_EN.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2128-3-05H.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450291_msds.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4095JGHEEN.pdf
https://www.kishida.co.jp/product/catalog/msds/id/22306/code/LBG-80493e.pdf
https://www.tcichemicals.com/BE/en/sds/M1193_EU_6N.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4095JGHEEN.pdf
https://www.tcichemicals.com/BE/en/sds/M1193_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[5][13]

o Unsuitable Extinguishing Media: Do not use a direct jet of water, as this may spread the fire.

[4]

e Specific Hazards: The vapor is heavier than air and may travel a considerable distance to a
source of ignition and flash back.[13] Combustion may produce irritating and toxic gases,
including carbon oxides and hydrogen fluoride.[4][12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

Accidental Release Measures

o Personal Precautions: Evacuate non-essential personnel from the area.[4] Wear appropriate
personal protective equipment.[4]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[4]

o Containment and Cleanup: For small spills, absorb with an inert material such as dry sand or
earth and place in a suitable container for disposal.[4] For large spills, dike the area to
contain the spill and collect the material with a pump or vacuum.[10] Use non-sparking tools
during cleanup.[4]
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Caption: Step-by-step workflow for responding to a spill of MTFC.
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Toxicological and Ecological Information

While comprehensive toxicological and ecological data for Methyl 2,2,2-trifluoroethyl

carbonate is not readily available in the reviewed literature, the GHS classification indicates
that it is an irritant to the skin, eyes, and respiratory system.[4][5] The lack of extensive data
underscores the importance of handling this chemical with caution and minimizing exposure.

Disposal Considerations

Waste from residues and contaminated packaging must be disposed of in accordance with
applicable regional, national, and local laws and regulations.[4][5] It is recommended to
dispose of this material as industrial waste.[4]

Conclusion

Methyl 2,2,2-trifluoroethyl carbonate is a valuable compound with promising applications.
However, its hazardous properties necessitate a proactive and informed approach to safety. By
understanding its GHS classification, implementing robust engineering controls, consistently
using appropriate personal protective equipment, and being prepared for emergencies,
researchers can handle this chemical with confidence and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 2,2,2-trifluoroethyl carbonate safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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